ABSTRACTHerein, we report the detection and removal/degradation of metal ions and dye species using nanotechnology-based approach. A Schiff base (Sb) ligand has been prepared by a solvent-less method; post which, the ligand is used for functionalizing zinc sulphide nanoparticles (ZnS NPs) in the aqueous medium. The Sb–ZnS NPs proved to be a dual probe, viz., for the detection of Pb2+, Hg2+ and Fe3+ ions, and as a photocatalyst for the degradation of methylene blue (MB) dye. The experiments using the Sb–ZnS NP photocatalyst under daylight illumination revealed higher efficiency with 96% degradation of MB than that in the dark with only 66% degradation of the dye. Further, the degradation of the dye followed first-order rate kinetics with a higher rate constant for light-illuminated sample (16.3 × 10−4 min−1) than the one kept at dark (6.85 × 10−4 min−1). UV–Vis, PL, FT-IR, TEM and powder XRD analyses have been routinely used for the present investigation.

ABSTRACTIn the present study, as a replacement for venomous CdCl2 compound, MgF2 activation is undertaken to explore the impact of ionic radii of halide on grain growth and physical properties of physical vapor-deposited CdSe films for absorber layer roles to solar cells. The MgF2 activation is performed at 200°C, 300°C and 400°C. The XRD analysis shows that as-deposited CdSe films are polycrystalline in nature having mixed phases of cubic and hexagonal and phase transformation from (111)C to (103)H is observed for treated films. The energy band gap is varied in the 1.65–1.71 eV range and a stronger NBE PL peak is observed at ∼675 nm. The AFM analysis reveals hillock like topography, where hills height and distribution are varied with activation. The CdSe films activated by MgF2 at 200°C could become potential absorber layers to solar cells due to their higher roughness, grain growth, absorbance and appropriate electrical properties.

Published in Phase Transitions: A Multinational Journal (Vol. 96, No. 2, 2023)

ABSTRACTPolycrystalline chalcopyrite CuGaS2 thin films were prepared using a spray pyrolysis route has been considered a potential material for the solar cell absorber layer. Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) studied the impact of substrate temperature in the range of 200–300˚C on surface profile and roughness. Powder X-ray diffraction disclosed that the films were polycrystalline at all examined substrate temperatures, with crystallite size increasing with increased substrate temperature. The UV-Vis displays the cut-off wavelength in 550–880 nm for varied substrate temperatures of CuGaS2 thin films, and the observed band gap is 2.75 eV–1.89 eV. The electrical attributes showed the enhancement in mobility (4.632 cm2 V−1 s−1) for varied substrate temperatures of CuGaS2 thin films. The 300˚C temperature sprayed CuGaS2 polycrystalline films are a decent candidate to be apposite as an absorber layer in thin film photovoltaic solar cells.

ABSTRACTThe effect of ageing process at 1073.15 K on the athermal phase transformation in different nanograins (4.5, 6 and 9 nm) of Nickel–Titanium shape memory alloy is studied using molecular dynamics simulations. The martensitic transformation start temperature and transformed martensite volume decrease with decreasing grain size. The two-stage phase transformation with intermediate phase formation is observed only in the smallest grain (4.5 nm) where a single martensite variant is formed. On the contrary, larger grains show a self-accommodated twinned martensite variants with one-stage transformation from austenite to martensite. The ageing process hardly influences the morphology of the martensite phase, however, it rises the martensite start temperature and reduces the austenite start temperature. The nano grain size models demonstrate the constrained transformation due to the transformation barrier and the accumulation of internal stress, while the ageing process shows the tendency for stress relaxation.

ABSTRACTMorphologies in phase-separating systems can significantly influence final material properties. We present extensive Monte Carlo simulation results on segregation kinetics of critical binary mixture (2d-Ising system) with a fraction of bond disorder introduced regularly. The effect of various quench temperatures is studied on growth kinetics and scaling properties of evolved morphologies. The morphology changes from their usual bicontinuous isotropic patterns at zero disorder to short strips and lamellar patterns (anisotropy) with the increasing disorder at shallow quench depth. The domain evolution at lower disorder remains at a transient growth regime for deep quench; however, the lamellar pattern is observed at high disorder for the same quench depth. The scaling behavior changes significantly with quench depths at the higher fraction of disorder. Though, a tiny deviation is observed at lower disorder fractions for shallow quench depths. The length scale freezes (ϕ→0) to finite size at the higher disorder asymptotically.

ABSTRACTWe have determined the temperature dependent phase diagram of the square 2D Ising lattice with anisotropic nearest neighbor (Jx,y) and isotropic next-nearest neighbor (Jd) interactions. The phase boundaries between the various ordered phases (ferromagnetic, antiferromagnetic and striped antiferromagnetic) and the disordered phase (paramagnetic) are obtained by considering the domain wall free energy. Although the phase boundary equations are not exact, they provide a very accurate description when the nearest neighbor interactions are stronger than the next-nearest neighbor interaction. The square 2D Ising lattice does not exhibit a phase transition when Jd=−12|Jx,y|min if Jx and Jy have the same sign or Jd=12|Jx,y|min if Jx and Jy have opposite signs.

ABSTRACTIn this communication, the synthesis (solid-state reaction) and characterization (structural, dielectric, and transport) of the CaMn0.9Ce0.1O3 ceramic (named, CMCO) are discussed. The CMCO has an orthorhombic crystal symmetry with an average crystallite size of 108.7 nm and lattice strain of 0.00375 respectively. The grains are distributed uniformly in a very compact manner so that highly dense material is formed and the ratio of average grain size to average crystallite size is about 21, which may be a possible reason for a better dielectric and conductivity mechanism. Raman's study confirms the presence of all constituent elements. The analysis of the dielectric properties suggests the presence of the Maxwell-Wagner type of dispersion. The study of impedance spectroscopy reveals how grains and grain boundaries play an important role to define conductivity mechanism and hence prove a non-Debye type of relaxation. The analysis of the resistance versus temperature plots supports NTC thermistor character.

ABSTRACTDeposition technique and associated deposition parameters play significant roles in determining the stoichiometry of thin films, and consequently, their properties. Herein, Cu-S thin films were deposited on a sodalime glass substrate via metal organic chemical vapour deposition (MOCVD) at temperatures between 350 and 450°C using a single solid source precursor. The deposited Cu-S films were characterized using Rutherford backscattering spectroscopy (RBS), X-ray diffraction (XRD), scanning electron microscopy (SEM), UV–visible spectrophotometry, and four-point probe technique. RBS characterization revealed that the films are non-stoichiometry while thickness increased from 480 to 655 nm as deposition temperature increased. SEM revealed micrographs that are temperature-dependent. A direct band gap value between 2.75 and 3.80 eV was obtained as the deposition temperature increased. Electrical characterization showed ohmic characteristics in which, resistivity decreased from 18.50 × 10−3 Ωcm to 8.20 × 10−3 Ωcm as deposition temperature increased.

ABSTRACTRecently, multiferroic materials such as BiFeO3 have fascinated researchers for their potential application in memory storage devices. However, high leakage, weak magnetism and magnetoelectric coupling in this system restrict its practical applications. To solve this, the octahedra tilt influencing electrical, magnetic and thermal properties of polycrystalline Bi0.9Co0.1FeO3 ceramics via solid state route is studied here. Cobalt doped BiFeO3 affect the structural arrangement and tunes the crystal engineering of BiFeO3. In particular, the temperature-dependent dielectric behaviour of Bi0.9Co0.1FeO3 shows a significant dielectric anomaly corresponding to the magnetoelectric coupling in this sample. Further, the maximum magnetization of Bi0.9Co0.1FeO3 is 8.70 emu/ g which is two orders higher in magnitude compared to pristine BiFeO3.